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Compound of Interest

Compound Name: 7-Hydroxyheptanal

Cat. No.: B3188561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and predicted physical

properties of 7-Hydroxyheptanal (CAS No. 22054-13-3), a bifunctional organic compound of

interest in various chemical syntheses. Due to its aldehyde and hydroxyl functional groups, 7-
Hydroxyheptanal exhibits a unique set of characteristics relevant to its handling, reactivity,

and potential applications in research and development.

Core Physical Properties
While experimental data for some physical properties of 7-Hydroxyheptanal are limited in

publicly available literature, several key parameters have been predicted through

computational modeling. These properties are summarized in the table below.
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Physical Property Value Source

Molecular Formula C₇H₁₄O₂ [1][2][3][4]

Molecular Weight 130.18 g/mol [1][2][3][4]

Predicted Boiling Point 214.5 ± 23.0 °C [1]

Melting Point Not available [3]

Predicted Density 0.937 ± 0.06 g/cm³ [1]

Solubility

Soluble in organic solvents.

Lower aldehydes are soluble in

water, but solubility decreases

as the carbon chain length

increases.[5][6][7]

LogP (Octanol-Water Partition

Coefficient)
1.12810 [1]

Hydrogen Bond Donor Count 1 [1][2][4]

Hydrogen Bond Acceptor

Count
2 [1][2][4]

Rotatable Bond Count 6 [1][2][4]

Topological Polar Surface Area 37.3 Å² [2][4]

Experimental Protocols for Determination of
Physical Properties
While specific experimental protocols for 7-Hydroxyheptanal are not readily available, the

following are general methodologies for determining the key physical properties of aldehydes,

which would be applicable to this compound.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like 7-Hydroxyheptanal, the boiling point can be determined using
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the following methods:

Simple Distillation: A small sample of the compound is heated in a distillation apparatus at

atmospheric pressure. The temperature at which the liquid consistently condenses and is

collected is recorded as the boiling point.

Micro-Boiling Point Determination: For smaller quantities, a Thiele tube or a similar

apparatus can be used. A small amount of the sample is placed in a capillary tube along with

a sealed-end melting point capillary tube (inverted). The apparatus is heated, and the

temperature at which a rapid and continuous stream of bubbles emerges from the inner

capillary is the boiling point.

Determination of Density
Density, the mass per unit volume, is a fundamental physical property.

Pycnometer Method: A pycnometer, a flask with a specific, accurately known volume, is

weighed empty. It is then filled with the sample liquid (7-Hydroxyheptanal), and the excess

is removed. The pycnometer is weighed again. The density is calculated by dividing the

mass of the liquid by the volume of the pycnometer. Temperature control is crucial for

accurate measurements.

Determination of Solubility
The solubility of 7-Hydroxyheptanal in various solvents can be determined by the following

procedure:

Visual Miscibility Test: A measured amount of the solute (7-Hydroxyheptanal) is added to a

measured volume of a solvent (e.g., water, ethanol, acetone) in a test tube.

The mixture is agitated (e.g., by vortexing) at a constant temperature.

The mixture is observed for the presence of a single, clear phase (indicating solubility) or

multiple phases/cloudiness (indicating insolubility or partial solubility).

The process can be quantified by determining the maximum amount of solute that can be

dissolved in a given amount of solvent to form a saturated solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3188561?utm_src=pdf-body
https://www.benchchem.com/product/b3188561?utm_src=pdf-body
https://www.benchchem.com/product/b3188561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3188561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship of Aldehyde Properties
The physical properties of aldehydes like 7-Hydroxyheptanal are dictated by their molecular

structure, specifically the presence of the polar carbonyl group and the hydroxyl group, as well

as the length of the carbon chain. The following diagram illustrates the logical relationships

between these structural features and the resulting physical properties.

Logical Flow of Aldehyde Physical Properties

Molecular Structure
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Caption: Relationship between structure and physical properties of hydroxy aldehydes.

Signaling Pathways and Experimental Workflows
A thorough review of the available scientific literature did not reveal any established signaling

pathways or detailed experimental workflows directly involving 7-Hydroxyheptanal that would
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necessitate a complex graphical representation. The primary focus of existing research has

been on its synthesis and basic chemical characterization.

In summary, 7-Hydroxyheptanal is a molecule with predicted physical properties that align

with its structure as a seven-carbon chain containing both an aldehyde and a hydroxyl group.

While comprehensive experimental data is not yet available, the provided information and

general protocols offer a solid foundation for researchers and professionals working with this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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